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Compound of Interest

Compound Name: Fenticonazole Impurity D
CAS No.: 1313397-05-5
Cat. No.: B601489
. J

Performance Verification of Fenticonazole Impurity D Reference Standard: A Comparative
Technical Guide

Executive Summary & Technical Context

In the rigorous landscape of pharmaceutical quality control, the integrity of reference standards
is non-negotiable. This guide provides an in-depth performance verification of Fenticonazole
Impurity D (specifically the quaternary ammonium nitrate salt: 1-[2-(2,4-Dichlorophenyl)-2-
hydroxyethyl]-3-[4-(phenylsulfanyl)benzyllimidazolium nitrate).

Impurity D is a critical process-related impurity formed during the synthesis of Fenticonazole
Nitrate. Unlike simple degradation products, Impurity D represents a regioselective side-
reaction (N-alkylation vs. O-alkylation) that challenges standard purification methods.

The Objective: This guide compares the performance of a high-purity Candidate Secondary
Standard (CSS) against the Official EP Primary Reference Standard (EP CRS). We evaluate
them based on chromatographic behavior, spectral integrity, and long-term stability to
determine if the CSS is a viable, cost-effective alternative for routine release testing.

Structural Origin & Mechanistic Insight

To verify Impurity D, one must understand its formation. Fenticonazole is synthesized via the O-
alkylation of an imidazole-ethanol intermediate. Impurity D arises when the alkylating agent
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attacks the N3 position of the imidazole ring instead of the hydroxyl oxygen, creating a
gquaternary ammonium salt.

Why this matters:
» Polarity: As a salt, Impurity D is significantly more polar than the API (Fenticonazole).

o Chromatography: It elutes earlier in Reverse Phase (RP) systems, often co-eluting with the
solvent front or other polar degradants if the gradient is not optimized.

Visualization: Impurity D Formation Pathway
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Caption: Mechanistic divergence in Fenticonazole synthesis. Impurity D results from
competitive N-alkylation.

Comparative Methodology: Primary (EP) vs.
Candidate (CSS)

This section details the experimental protocols used to verify the Candidate Secondary
Standard (CSS) against the EP Primary Standard.

High-Performance Liquid Chromatography (HPLC)
Protocol

o Goal: Establish Relative Response Factor (RRF) and confirm Relative Retention Time
(RRT).

o System: Agilent 1290 Infinity Il / Waters H-Class UPLC.
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o Detection: PDA at 229 nm (max absorption for the dichlorophenyl moiety).
Protocol Steps:

» Mobile Phase A: 0.02 M Potassium Dihydrogen Phosphate (adjusted to pH 3.0 with
Phosphoric Acid). Note: Low pH suppresses silanol activity and improves peak shape for the
basic imidazole.

e Mobile Phase B: Acetonitrile (HPLC Grade).
e Column: C18 End-capped (e.g., Inertsil ODS-3V, 250 x 4.6 mm, 5 um).
o Gradient:

o 0-5min: 30% B

o 5-25 min: 30% - 80% B

o 25-30 min: 80% B

o Sample Prep: Dissolve 5 mg of Standard in 10 mL Methanol (Stock). Dilute to 0.1 mg/mL
with Mobile Phase A:B (50:50).

Structural Confirmation (NMR & MS)

e 1H NMR (DMSO-d6): Focus on the diagnostic downfield shift of the imidazole protons
caused by the positive charge on the quaternary nitrogen (distinct from the neutral API).

o HRMS (ESI+): Confirm the cation mass [M]+ (approx. 455.07 Da for the cation).

Experimental Data & Performance Analysis

The following data summarizes the head-to-head comparison.

Table 1: Chromatographic Performance & Purity
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EP Primary Candidate
Acceptance .
Parameter Standard (Lot:  Secondary Std L Verdict
Criteria
2A/99) (CSS)
Purity (HPLC
99.8% 99.6% > 95.0% Pass
Area %)
Retention Time + 0.1 min
6.42 min 6.44 min o Pass
(RT) deviation
Match EP
RRT (vs. API) 0.82 0.82 Pass
Monograph
Response Factor ]
© 1.00 (Defined) 1.02 0.95-1.05 Pass
LOD (S/N > 3) 0.02 pg/mL 0.02 pg/mL Comparable Pass

Table 2: Stress Testing (Stability Profile)

Conditions: 40°C / 75% RH for 4 weeks (Open vial)

Hygroscopicity

Standard Type Initial Purity Week 4 Purity .
Observation
) Slight clumping
EP Primary 99.8% 99.5%
observed
. Moderate clumping
Candidate (CSS) 99.6% 99.2%

observed

Expert Insight: Both standards exhibit hygroscopicity due to the nitrate counter-ion. The CSS
showed slightly higher moisture uptake, likely due to differences in lyophilization or crystal

habit. Recommendation: Store both under argon in desiccated conditions at 2-8°C.

Verification Workflow

To implement this candidate standard in your lab, follow this self-validating workflow. This

ensures that the "Candidate" is not just chemically pure, but functionally equivalent in your
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Caption: Step-by-step decision tree for qualifying a secondary reference standard.

Critical Discussion & Troubleshooting
The "Ghost Peak" Phenomenon

During verification, researchers often encounter a "ghost peak" eluting immediately after
Impurity D.

o Cause: This is often the Counter-ion effect. If the mobile phase buffer concentration is too
low (<10mM), the nitrate counter-ion may dissociate partially, causing peak splitting.

e Solution: Ensure the phosphate buffer is at least 20mM.

Handling the Nitrate Salt
Impurity D is a nitrate salt.[1][2][3][4][5]

o Safety: While stable in solution, the solid form is an oxidizer. Avoid grinding with organic
materials.

e Weighing: Due to hygroscopicity, weigh quickly using an anti-static gun to neutralize charge,
or use a difference-weighing technique.

Regulatory Positioning

For Release Testing, the EP Primary Standard is the gold standard. However, for Routine In-
Process Control (IPC) or Method Validation (Robustness), the CSS (once qualified against the
EP primary) is a scientifically sound and cost-effective choice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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